Cas no 827320-19-4 (2-Butenethioamide, N-2-propenyl-)

• Product name: 2-Butenethioamide, N-2-propenyl-
• CAS No: 827320-19-4
• MF: C₇H₁₁NS
• MW: 141.23394
• CID: 684860
• PubChem ID: 71417554

2-Butenethioamide, N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioamide, N-2-propenyl-
• N-prop-2-enylbut-2-enethioamide
• N-(Prop-2-en-1-yl)but-2-enethioamide
• DTXSID80836889
• 827320-19-4
• N-allyl-2-butenethioamide

• Inchi： InChI=1S/C7H11NS/c1-3-5-7(9)8-6-4-2/h3-5H,2,6H2,1H3,(H,8,9)
• InChI Key： POWOOZKCYVENKE-UHFFFAOYSA-N
• SMILES： CC=CC(=S)NCC=C

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 1.6